5-(2,3-dihydro-1H-inden-5-yl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile
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Overview
Description
This compound belongs to the class of organic compounds known as phenylpyrazoles . It can be described as the first synthesized pyrazoloquinoline .
Synthesis Analysis
The synthesis of this compound has been widely studied. For instance, a yield of 87% was reported in one study . The synthesis involved various steps including asymmetrical and symmetrical stretching of –NH2, C≡N stretching, and C=O stretching .Molecular Structure Analysis
The molecular structure of this compound has been analyzed using various techniques. For instance, 1H NMR (400 MHz, DMSO- d6) revealed δ 2.10, 2.32 (s, 6H, 2 × CH3), 6.53 (s, 1H, C1H), 7.35–8.34 (m, 12H, Ar–H), 8.69 (s, 2H, NH2) . The 13C NMR (100 MHz, DMSO- d6) revealed δ: 13.06, 20.80 (Ar–CH3), 60.18 (C1), 62.50 (C2), among others .Chemical Reactions Analysis
The chemical reactions of this compound have been studied. For instance, it was found that the dipole moment changes (Δμ) in those compounds were calculated to be 10.3, 12.8, and 19.0 D .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound have been analyzed. For instance, it has a molecular weight of 260.29 .Scientific Research Applications
Synthesis and Biological Activities
Novel Compound Synthesis
Researchers have developed methods for synthesizing derivatives of pyrazolo[1,5-a]pyrimidine, aiming to explore their potential in biological applications. Such compounds are noted for their varied and significant biological activities, leading to the creation of diverse derivatives through substitution reactions (M. Hammouda, H. Gaffer, K. Elattar, 2022).
Antitumor Activity
A series of pyrazolo[3,4-d]pyrimidine-3-carbonitrile and pyrazolo[3,4-b]pyridine-3-carbonitrile derivatives were synthesized and evaluated for their potential cytotoxicity against human laryngeal epidermoid carcinoma cells, with some compounds exhibiting significant effects (E. Abdel‐Latif, S. Abdel-fattah, H.E. Gaffer, H.A. Etman, 2016).
Antimicrobial Activities
Various synthesized pyrazolo[1,5-a]pyrimidine derivatives have been tested for their antibacterial and antifungal properties, with some showing significant activity. This highlights the potential of these compounds in developing new antimicrobial agents (A. Rahmouni, Anis Romdhane, Abderrahim Ben Said, Kaouther Majouli, H. Jannet, 2014).
Antiviral Potential
Some derivatives of pyrazolo[1,5-a]pyrimidine have been evaluated for their antiviral activity, particularly against the herpes simplex virus type-1 (HSV-1), demonstrating promising results and suggesting a potential pathway for developing new antiviral therapies (Aymn E Rashad, Mohamed I Hegab, Randa E Abdel-Megeid, Nahed Fathalla, Farouk M E Abdel-Megeid, 2009).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
5-(2,3-dihydro-1H-inden-5-yl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N4/c17-9-14-10-18-20-7-6-15(19-16(14)20)13-5-4-11-2-1-3-12(11)8-13/h4-8,10H,1-3H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUGWTKZHZCJKKC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)C=C(C=C2)C3=NC4=C(C=NN4C=C3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301327599 |
Source
|
Record name | 5-(2,3-dihydro-1H-inden-5-yl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301327599 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
2.3 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24818305 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
866050-30-8 |
Source
|
Record name | 5-(2,3-dihydro-1H-inden-5-yl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301327599 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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